2-[(dimethylcarbamoyl)methyl]benzoic acid

• CAS No.: 1427083-78-0
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.2

Description

2-[(Dimethylcarbamoyl)methyl]benzoic acid is an organic compound with the molecular formula C11H13NO3 and a molecular weight of 207.23 g/mol . This compound is characterized by the presence of a benzoic acid moiety substituted with a dimethylcarbamoyl group at the 2-position. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(dimethylcarbamoyl)methyl]benzoic acid typically involves the reaction of benzoic acid derivatives with dimethylcarbamoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-[(Dimethylcarbamoyl)methyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The benzylic position can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate.

Reduction: The compound can be reduced under specific conditions to yield different products depending on the reducing agent used.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the benzylic position.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in an acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in an appropriate solvent.

Substitution: Halogenating agents, nucleophiles, or electrophiles under suitable conditions.

Major Products Formed:

Oxidation: Benzoic acid derivatives.

Reduction: Alcohols or amines, depending on the specific reaction conditions.

Substitution: Various substituted benzoic acid derivatives.

Scientific Research Applications

2-[(Dimethylcarbamoyl)methyl]benzoic acid is utilized in several scientific research fields, including:

Chemistry: As an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: In studies involving enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(dimethylcarbamoyl)methyl]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or modulator of enzymatic activity, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Benzoic acid: A simple aromatic carboxylic acid with similar structural features but lacking the dimethylcarbamoyl group.

2-[(Dimethylcarbamoyl)methoxy]benzoic acid: A closely related compound with a methoxy group instead of a methyl group at the benzylic position.

Uniqueness: 2-[(Dimethylcarbamoyl)methyl]benzoic acid is unique due to the presence of the dimethylcarbamoyl group, which imparts distinct chemical properties and reactivity compared to other benzoic acid derivatives. This uniqueness makes it valuable in specific research and industrial applications .